Diosbulbin D
Diosbulbin D
Diosbulbin-D is a natural product found in Dioscorea bulbifera with data available.
Brand Name:
Vulcanchem
CAS No.:
66756-57-8
VCID:
VC20804790
InChI:
InChI=1S/C19H20O6/c1-19-7-15(9-2-3-23-8-9)25-18(22)13(19)6-14(20)16-11-4-10(5-12(16)19)24-17(11)21/h2-3,8,10-13,15-16H,4-7H2,1H3/t10-,11+,12+,13+,15-,16+,19-/m0/s1
SMILES:
CC12CC(OC(=O)C1CC(=O)C3C2CC4CC3C(=O)O4)C5=COC=C5
Molecular Formula:
C19H20O6
Molecular Weight:
344.4 g/mol
Diosbulbin D
CAS No.: 66756-57-8
Cat. No.: VC20804790
Molecular Formula: C19H20O6
Molecular Weight: 344.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Diosbulbin-D is a natural product found in Dioscorea bulbifera with data available. |
|---|---|
| CAS No. | 66756-57-8 |
| Molecular Formula | C19H20O6 |
| Molecular Weight | 344.4 g/mol |
| IUPAC Name | (1R,2S,5S,8S,10S,11R,13R)-8-(furan-3-yl)-10-methyl-7,14-dioxatetracyclo[11.2.1.02,11.05,10]hexadecane-3,6,15-trione |
| Standard InChI | InChI=1S/C19H20O6/c1-19-7-15(9-2-3-23-8-9)25-18(22)13(19)6-14(20)16-11-4-10(5-12(16)19)24-17(11)21/h2-3,8,10-13,15-16H,4-7H2,1H3/t10-,11+,12+,13+,15-,16+,19-/m0/s1 |
| Standard InChI Key | FJCWYLRNGKSUCH-OXIVVSFQSA-N |
| Isomeric SMILES | C[C@@]12C[C@H](OC(=O)[C@H]1CC(=O)[C@H]3[C@H]2C[C@@H]4C[C@H]3C(=O)O4)C5=COC=C5 |
| SMILES | CC12CC(OC(=O)C1CC(=O)C3C2CC4CC3C(=O)O4)C5=COC=C5 |
| Canonical SMILES | CC12CC(OC(=O)C1CC(=O)C3C2CC4CC3C(=O)O4)C5=COC=C5 |
| Appearance | Powder |
| Melting Point | 229 - 230 °C |
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